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Compound of Interest

Compound Name: Diclofensine

Cat. No.: B1196589 Get Quote

An In-depth Technical Guide to the Chemical Structure and Activity of Diclofensine (Ro 8-

4650)

For: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Diclofensine (Ro 8-4650), a

potent triple monoamine reuptake inhibitor. It details the compound's chemical structure,

synthesis, mechanism of action, and relevant experimental data, designed to support advanced

research and development activities.

Core Chemical Identity
Diclofensine is a tetrahydroisoquinoline derivative developed by Hoffmann-La Roche in the

1970s.[1][2] Its primary activity is attributed to the (S)-isomer.[1][2] The compound is

characterized by a 4-(3,4-dichlorophenyl) substituent on the isoquinoline core.

Chemical and Physical Properties
The fundamental identifiers and properties of Diclofensine are summarized below for quick

reference.
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Identifier Value Reference

IUPAC Name

4-(3,4-dichlorophenyl)-7-

methoxy-2-methyl-1,2,3,4-

tetrahydroisoquinoline

[1][2][3]

CAS Number 67165-56-4 [1][2][3]

PubChem CID 68871 [1][2][3]

Molecular Formula C₁₇H₁₇Cl₂NO [1][2][3]

Molar Mass 322.23 g/mol [2][3]

SMILES
CN1CC(C2=C(C1)C=C(C=C2)

OC)C3=CC(=C(C=C3)Cl)Cl
[1][3]

InChI

InChI=1S/C17H17Cl2NO/c1-

20-9-12-7-13(21-2)4-5-

14(12)15(10-20)11-3-6-

16(18)17(19)8-11/h3-8,15H,9-

10H2,1-2H3

[1][3]

InChIKey
ZJDCGVDEEHWEIG-

UHFFFAOYSA-N
[1][3]

Synthesis Pathway
The synthesis of Diclofensine can be achieved through a multi-step process involving the

formation of the core tetrahydroisoquinoline structure.[2] A representative synthetic route is

outlined below.[2][4]
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Step 1: Schiff Base Formation & Reduction

Step 2: Alkylation

Step 3: Reduction & Cyclization

m-Anisaldehyde

(3-methoxybenzyl)methylamine

1. Condensation
2. NaBH4 Reduction

Methylamine

3,4-Dichlorophenacyl
bromide

Intermediate Ketone

Intermediate Alcohol

Diclofensine

Acid-Catalyzed
Intramolecular Cyclization

NaBH4 Reduction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Terminal

Synaptic Cleft
Postsynaptic TerminalVesicles

(DA, NE, 5-HT)

Neurotransmitter
Release

DA, NE, 5-HT

Exocytosis

Monoamine Transporter
(DAT, NET, SERT)Diclofensine

Inhibition
Reuptake

Postsynaptic
Receptors

Binding Signal Transduction
& Neuronal Response

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup

Weekly Procedure

Data Analysis

Subjects:
Adult Male Sprague-Dawley Rats

Task:
FR5 Lever Press vs. Free Chow Choice

Induce Deficit:
Administer 1.0 mg/kg TBZ (IP)

Begin Trial

Treatment:
Administer Diclofensine (IP)

(Vehicle, 1.25, 2.5, 5.0, 10.0 mg/kg)

Behavioral Assessment:
Measure lever presses and chow intake

Statistical Test:
Repeated Measures ANOVA

Collect Data

Outcome:
Assess reversal of low-effort bias

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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